5-(2-Furanyl)-2-oxazolecarboxaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(2-Furanyl)-2-oxazolecarboxaldehyde is a heterocyclic compound featuring an oxazole ring substituted at position 5 with a 2-furanyl group and an aldehyde functional group at position 2. The oxazole core contributes to its aromaticity and reactivity, while the furanyl substituent introduces additional oxygen-based electronic effects. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, due to its reactive aldehyde moiety and heterocyclic stability .
Properties
Molecular Formula |
C8H5NO3 |
|---|---|
Molecular Weight |
163.13 g/mol |
IUPAC Name |
5-(furan-2-yl)-1,3-oxazole-2-carbaldehyde |
InChI |
InChI=1S/C8H5NO3/c10-5-8-9-4-7(12-8)6-2-1-3-11-6/h1-5H |
InChI Key |
COUGAKGZEBIWIK-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1)C2=CN=C(O2)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural differences and similarities between 5-(2-Furanyl)-2-oxazolecarboxaldehyde and related compounds:
Table 1: Structural Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Heterocycle | Position 5 Substituent | Functional Group | Key Features |
|---|---|---|---|---|---|---|
| 5-(2-Furanyl)-2-oxazolecarboxaldehyde | C₈H₅NO₃ | 163.13 | Oxazole | 2-Furanyl | Aldehyde (C2) | Reactive aldehyde, polar furan group |
| 2-Phenyloxazole-5-carboxylic acid | C₁₀H₇NO₃ | 205.17 | Oxazole | Phenyl | Carboxylic acid (C5) | Acidic, ionizable, aromatic phenyl |
| 5-Furan-2-yl-isoxazole-3-carboxylic acid | C₈H₅NO₄ | 179.13 | Isoxazole | 2-Furanyl | Carboxylic acid (C3) | Isoxazole core, higher polarity |
| 5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether | C₁₃H₁₃N₃O₆ | 307.26 | Oxazole | 4-Hydroxy-3-nitrophenyl | Oxime ether (C2) | Stabilized aldehyde, nitro group |
Key Observations:
- Heterocycle Differences : The oxazole (in the target compound) and isoxazole (in ) differ in nitrogen and oxygen positioning, affecting electronic distribution and stability. Isoxazoles are generally less stable due to weaker aromaticity .
- Functional Groups : The aldehyde group in the target compound is highly reactive, enabling condensation reactions, while carboxylic acid derivatives (e.g., 2-Phenyloxazole-5-carboxylic acid) are more stable and ionizable, influencing solubility and bioavailability .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
| Compound Name | Solubility (Predicted) | Reactivity | Stability |
|---|---|---|---|
| 5-(2-Furanyl)-2-oxazolecarboxaldehyde | Moderate in polar solvents | High (aldehyde oxidation/condensation) | Sensitive to oxidation |
| 2-Phenyloxazole-5-carboxylic acid | High in aqueous basic pH | Low (carboxylic acid derivatization) | High |
| 5-Furan-2-yl-isoxazole-3-carboxylic acid | Moderate in DMSO | Moderate (acid-catalyzed reactions) | Moderate |
| 5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether | Low in water | Low (oxime ether stability) | High |
Key Findings:
- The target compound’s aldehyde group makes it prone to oxidation, necessitating inert storage conditions. In contrast, the oxime ether derivative () exhibits enhanced stability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
